Cas no 53878-96-9 (but-2-yne-1,4-diamine)

• Product Name: but-2-yne-1,4-diamine
• CAS No: 53878-96-9
• MF: C₄H₈N₂
• MW: 84.1197204589844
• CID: 368855
• PubChem ID: 124159
• Update Time: 2025-04-19

but-2-yne-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Butyne-1,4-diamine
• 1,4-diamino-2-butyne
• but-2-yne-1,4-diamine
• 1,4-diamine-2-butyne
• 1,4-diaminobut-2-yne
• 1,4-diamino-but-2-yne
• AC1L3XYJ
• AC1Q28C6
• AR-1D9887
• But-2-indiyldiamin
• but-2-ynediyldiamine
• CTK1H0012
• DTXSID90202132
• AKOS006342719
• 53878-96-9
• BDBM185640
• CHEMBL3890199
• US9161922, Table 1, Compound 6
• EN300-150966

• Inchi： 1S/C4H8N2/c5-3-1-2-4-6/h3-6H2
• InChI Key： CSZGEDPWASKNHR-UHFFFAOYSA-N
• SMILES： NCC#CCN

Computed Properties

• Exact Mass: 84.06884
• Monoisotopic Mass: 84.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: -1.6

Experimental Properties

• Density: 0.8698 (rough estimate)
• Melting Point: 44°C
• Boiling Point: 144.44°C (rough estimate)
• Flash Point: 84.3°C
• Refractive Index: 1.4449 (estimate)
• PSA: 52.04